4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H18FN3O3S/c18-14-6-8-16(9-7-14)25(23,24)21-12-10-20(11-13-21)17(22)19-15-4-2-1-3-5-15/h1-9H,10-13H2,(H,19,22)
• InChI Key: UGRZYTMSASBFBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)NC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FN3O3S
• Molecular Weight: 363.4 g/mol

Description

4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide, also known as FPSP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FPSP is a piperazine derivative that has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. In

Mechanism of Action

4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT1A receptor, a subtype of serotonin receptor. By blocking the activity of this receptor, this compound is able to modulate the release of neurotransmitters such as serotonin and dopamine, which are involved in a range of physiological and behavioral processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including the modulation of serotonin and dopamine release, as well as the regulation of stress responses and anxiety-related behaviors. This compound has also been shown to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide in lab experiments is its specificity for the 5-HT1A receptor, which allows for more precise manipulation of serotonin signaling pathways. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to achieve sustained effects in vivo.

Future Directions

There are several potential future directions for research on 4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide. One area of interest is the development of more potent and selective 5-HT1A receptor antagonists, which could have even greater potential for use in the treatment of neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanisms underlying this compound's effects on neurotransmitter release and stress-related behaviors, which could lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide involves the reaction of 4-fluorobenzenesulfonyl chloride with N-phenylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

4-[(4-fluorophenyl)sulfonyl]-N-phenyl-1-piperazinecarboxamide has been shown to have a range of potential applications in scientific research. One of its primary uses is in the field of neuroscience, where it has been used as a tool to study the role of serotonin receptors in the brain. This compound has also been studied for its potential as an antidepressant and anxiolytic agent, as well as its potential to treat conditions such as schizophrenia and substance abuse disorders.